4,4-Dimethoxy-4-phenylbutan-1-amine

• IUPAC Name: 4,4-dimethoxy-4-phenylbutan-1-amine
• InChI: InChI=1S/C12H19NO2/c1-14-12(15-2,9-6-10-13)11-7-4-3-5-8-11/h3-5,7-8H,6,9-10,13H2,1-2H3
• InChI Key: BDDLCFQUSFLKJK-UHFFFAOYSA-N
• Canonical SMILES: COC(CCCN)(C1=CC=CC=C1)OC
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

4,4-Dimethoxy-4-phenylbutan-1-amine (DMAPB) is an organic compound that is commonly used in scientific research. It is a colorless liquid with a faint odor, and is often used as a starting material for the synthesis of various compounds. It is also used in the synthesis of drugs, polymers, and pesticides. DMAPB is a versatile compound that has a variety of applications in the scientific community, and its uses are constantly expanding.

Mechanism of Action

Target of Action

It belongs to the class of organic compounds known as phenylbutylamines , which are known to interact with various targets in the body.

Mode of Action

As a phenylbutylamine derivative, it may interact with its targets through a variety of mechanisms, including binding to receptors or enzymes, altering membrane permeability, or modulating gene expression .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .

Advantages and Limitations for Lab Experiments

4,4-Dimethoxy-4-phenylbutan-1-amine has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of organic reactions, and it is relatively inexpensive and easy to obtain. It is also non-toxic and non-irritating, making it safe to use in laboratory experiments. However, 4,4-Dimethoxy-4-phenylbutan-1-amine is also highly reactive, and it can react with other compounds in the environment, which can lead to unwanted side reactions.

Future Directions

4,4-Dimethoxy-4-phenylbutan-1-amine is a versatile compound that has a variety of applications in the scientific community, and its uses are constantly expanding. Future research could focus on the development of new methods for the synthesis of 4,4-Dimethoxy-4-phenylbutan-1-amine and other compounds, as well as the development of new applications for 4,4-Dimethoxy-4-phenylbutan-1-amine. Additionally, further research could be done on the biochemical and physiological effects of 4,4-Dimethoxy-4-phenylbutan-1-amine, as well as the development of new methods for its use in laboratory experiments.

Synthesis Methods

4,4-Dimethoxy-4-phenylbutan-1-amine is synthesized through a series of reactions involving the reaction of 4-methoxybenzaldehyde with 4-chlorobutylamine in the presence of sodium hydroxide. The reaction proceeds through a series of nucleophilic substitutions, leading to the formation of 4,4-Dimethoxy-4-phenylbutan-1-amine. The reaction is typically performed in dimethylformamide (DMF) as the solvent, and the reaction is complete in under an hour.

Scientific Research Applications

4,4-Dimethoxy-4-phenylbutan-1-amine is widely used in scientific research due to its versatility and its ability to be used as a starting material for the synthesis of various compounds. It is often used in the synthesis of drugs, polymers, and pesticides. It can also be used in the synthesis of organic compounds such as amines, alcohols, and carboxylic acids. 4,4-Dimethoxy-4-phenylbutan-1-amine is also used in the synthesis of peptides and proteins, and it is often used as a catalyst in organic reactions.